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Compound of Interest

Compound Name: Yadanzioside L

Cat. No.: B15563443 Get Quote

Yadanzioside L, a quassinoid isolated from the seeds of Brucea javanica, has demonstrated

notable antiviral activity. This guide provides a comparative analysis of Yadanzioside L's

performance, supported by available experimental data, to offer researchers, scientists, and

drug development professionals a comprehensive overview of its potential.

Antiviral Activity
Yadanzioside L has exhibited significant in vitro activity against the Tobacco Mosaic Virus

(TMV). In a study evaluating various quassinoids from Brucea javanica, Yadanzioside L
demonstrated potent anti-TMV effects with a half-maximal inhibitory concentration (IC50) of

4.86 μM.

For comparative context, the table below includes the anti-TMV activity of other related

quassinoids and a positive control, Ningnanmycin.
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Compound Anti-TMV Activity (IC50 in μM)

Yadanzioside L 4.86

Brusatol 3.42 - 5.66

Bruceine B 3.42 - 5.66

Bruceoside B 3.42 - 5.66

Yadanzioside I 3.42 - 5.66

Bruceine D 3.42 - 5.66

Yadanziolide A 3.42 - 5.66

Aglycone of Yadanziolide D 3.42 - 5.66

Ningnanmycin (Positive Control) 117.3

Cytotoxic Activity
While specific cytotoxic data for Yadanzioside L against human cancer cell lines is not readily

available in the reviewed literature, studies on other quassinoids from Brucea javanica provide

valuable comparative insights into the potential of this class of compounds. A study on the in

vitro cytotoxicity of various quassinoids against KB cells (a human epidermoid carcinoma of the

nasopharynx cell line) revealed the following 50% effective dose (ED50) values.[1] It is

important to note that Yadanzioside L was not included in this particular study.
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Compound
Cytotoxicity against KB Cells (ED50 in
µg/mL)

Bruceantin 0.008

Bruceantinol 0.01

Bruceine A 0.02

Bruceine B 0.04

Bruceine C 0.1

Bruceolide >5

Isobruceine A 0.2

Experimental Protocols
Anti-Tobacco Mosaic Virus (TMV) Activity Assay
The antiviral activity of Yadanzioside L and other quassinoids against TMV was determined

using the half-leaf method.

Workflow for Anti-TMV Assay
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Virus Inoculation

Compound Application

Incubation & Observation Data Analysis

TMV (6 μg/mL) inoculated on Nicotiana glutinosa leaves Test compounds (20 μL of 100 μM) applied to the left side of leaves Incubate for 2-3 days

Mock solution applied to the right side (control)

Count and record the number of local lesions Calculate the inhibition rate

Cell Culture Compound Treatment MTT Addition & Incubation Formazan Solubilization & Measurement

Seed cells in a 96-well plate Add serial dilutions of the test compound Incubate for a specified period (e.g., 48-72h) Add MTT solution to each well Incubate for 2-4 hours to allow formazan formation Add solubilization solution (e.g., DMSO) Measure absorbance at ~570 nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Activities]. BenchChem, [2025]. [Online PDF]. Available at:
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comparative-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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